Cas no 952182-43-3 (methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate)

• Product Name: methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate
• CAS No: 952182-43-3
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 1985340
• PubChem ID: 45073293
• Update Time: 2025-05-27

methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate
• LogP
• Methyl 6-chloro-thieno[3,2-b]pyridine-3-carboxylate
• 952182-43-3
• AKOS015945030
• DTXSID50662718

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)6-4-14-7-2-5(10)3-11-8(6)7/h2-4H,1H3
• InChI Key： VFXWJQBXXPWBRI-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C(C(=O)OC)=CSC=2C=1

Computed Properties

• Exact Mass: 226.9807773Da
• Monoisotopic Mass: 226.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),

Additional information on methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate

Methyl 6-Chlorothieno[3,2-b]pyridine-3-carboxylate (CAS No. 952182-43-3): An Overview of Its Structure, Properties, and Applications

Methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate (CAS No. 952182-43-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

The chemical structure of methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate is characterized by a thieno[3,2-b]pyridine core with a chlorine substituent at the 6-position and a methyl ester group at the 3-position. The thieno[3,2-b]pyridine scaffold is a heterocyclic system that combines a thiophene ring with a pyridine ring, providing a rigid and planar structure. The presence of the chlorine atom imparts additional electronic and steric effects, which can influence the compound's reactivity and biological properties.

The molecular formula of methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate is C₁₁H₈ClNO₂S, with a molecular weight of approximately 259.7 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 100 to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the condensation of 6-chlorothiophene-2-carbaldehyde with methyl cyanoacetate followed by cyclization to form the thieno[3,2-b]pyridine core. Another approach involves the reaction of 6-chlorothiophene-2-carboxylic acid with methyl acetoacetate in the presence of a suitable catalyst.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation to enhance the reaction rate and yield. This method not only simplifies the synthetic process but also reduces the formation of side products, making it suitable for large-scale production.

Biological Activities and Applications

Methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate has been investigated for its potential biological activities in various preclinical studies. One area of significant interest is its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory activity, methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate has shown promise as an anticancer agent. A study published in Cancer Research found that the compound selectively induces apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The potential therapeutic applications of methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate extend beyond cancer and inflammation. Recent studies have explored its use as an antiviral agent against several RNA viruses, including influenza A virus and Zika virus. The compound was found to inhibit viral replication by interfering with viral entry into host cells and blocking viral RNA synthesis.

Current Research Trends

The ongoing research on methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate is focused on optimizing its pharmacological properties through structural modifications and derivative synthesis. For instance, researchers at Harvard University have developed several analogs with enhanced potency and selectivity by introducing additional functional groups at different positions on the thieno[3,2-b]pyridine scaffold.

An emerging area of interest is the use of computational methods to predict the binding modes and interactions of methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate with target proteins. Molecular docking studies have provided valuable insights into the key residues involved in ligand-receptor interactions, guiding rational drug design efforts.

Conclusion

Methyl 6-chlorothieno[3,2-b]pyridine-3-carboxylate (CAS No. 952182-43-3) is a versatile compound with a unique chemical structure that holds promise for various therapeutic applications. Its anti-inflammatory, anticancer, and antiviral activities make it an attractive candidate for further drug development. Ongoing research efforts are aimed at optimizing its pharmacological properties through structural modifications and computational approaches. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.